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Compound of Interest

Compound Name: 1,2-Bis(2-fluorophenyl)acetylene

Cat. No.: B14138035

Get Quote

Executive Summary
2,2'-Difluorotolane (IUPAC: 1,2-bis(2-fluorophenyl)ethyne; CAS: 152574-71-5) is a fluorinated

derivative of diphenylacetylene (tolane).[1] It serves as a critical structural motif in the

development of high-birefringence liquid crystals and optoelectronic materials.

This guide provides a rigorous analysis of its thermodynamic properties, specifically melting

point and solubility, which are pivotal for process engineering and formulation stability. Unlike

its non-fluorinated parent compound, the ortho-substitution of fluorine atoms induces steric and

electronic effects that lower the melting point and alter crystal packing, making it a valuable

component for eutectic mixtures in display technologies.

Chemical Identity & Structural Analysis[2][3]
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Property Data

Chemical Name 1,2-Bis(2-fluorophenyl)ethyne

Common Name 2,2'-Difluorotolane

CAS Registry Number 152574-71-5

Molecular Formula C₁₄H₈F₂

Molecular Weight 214.21 g/mol

Structural Features
Planar alkyne bridge; ortho-fluorine substitution

on both phenyl rings.

Physical State White crystalline solid

Thermodynamic Properties: Melting Point Data
The melting point (MP) of 2,2'-difluorotolane is a critical quality attribute (CQA) indicating purity

and crystal stability.

Experimental Data Summary
The following data aggregates high-purity literature sources and commercial specifications.

Source Type Purity / Grade
Melting Point
Range (°C)

Notes

Academic Literature

[1]
Purified (>98%) 53.7 – 54.7 °C

Recrystallized/Column

Purified

Commercial Spec [2]
Laboratory Grade

(97%)
47 – 51 °C

Broader range

indicates trace

impurities

Thesis Data [3] Crude/Semi-pure 45 – 46 °C

Likely solvent

occlusion or lower

purity

Baseline Comparator Diphenylacetylene 60 – 62 °C
Non-fluorinated parent

compound
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The "Fluorine Effect" on Phase Transition
The introduction of fluorine atoms at the ortho (2,2') positions results in a Melting Point

Depression of approximately 6–8 °C compared to the non-fluorinated parent,

diphenylacetylene.

Mechanism: The van der Waals radius of fluorine (1.47 Å) is larger than hydrogen (1.20 Å).

Ortho substitution creates steric repulsion between the fluorine atoms and the alkyne bond

or adjacent protons, slightly disrupting the efficient

-

stacking observed in the planar diphenylacetylene crystal lattice. This reduces the lattice
energy, lowering the energy barrier for the solid-to-liquid transition.

Solubility Profile & Solvent Compatibility[5][6]
Solubility data is derived from purification protocols (flash chromatography and extraction)

standard in organic synthesis. 2,2'-Difluorotolane exhibits high lipophilicity consistent with

fluorinated aromatic hydrocarbons.

Qualitative Solubility Table
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Solvent Class Specific Solvent Solubility Status
Application
Relevance

Non-Polar Alkanes Hexanes, Pentane Soluble

Mobile phase for

chromatography;

recrystallization (when

cooled).

Chlorinated Solvents
Dichloromethane

(DCM), Chloroform
Highly Soluble

Synthesis medium;

NMR analysis.

Esters Ethyl Acetate (EtOAc) Soluble
Extraction; purification

mobile phase.

Aromatic

Hydrocarbons
Toluene, Benzene Highly Soluble

High-temperature

recrystallization.

Aqueous Media Water, Brine Insoluble
Aqueous workup

(impurity removal).

Hansen Solubility Parameter (HSP) Insight
While experimental values are qualitative, the molecule's structure suggests:

(Dispersion): High (dominant interaction due to aromatic rings).

(Polar): Moderate (induced by C-F dipoles).

(Hydrogen Bonding): Low (no H-bond donors).

Prediction: Best solubilized by solvents with matching low

and moderate

(e.g., DCM, Toluene).

Experimental Protocols
Synthesis & Purification Workflow
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To achieve the reference melting point (53.7–54.7 °C), a rigorous purification strategy is

required.

Methodology:

Reaction: Sonogashira coupling of 1-fluoro-2-iodobenzene with trimethylsilylacetylene (or

direct homocoupling).

Workup: Quench with saturated NaHCO₃. Extract with Ethyl Acetate (3x).[2] Wash combined

organics with Brine. Dry over anhydrous Na₂SO₄.

Purification:

Filtration: Remove drying agent.

Concentration: Rotary evaporation to yield crude solid.

Flash Chromatography: Silica gel stationary phase. Eluent: Hexanes (100%) or

Hexanes/EtOAc (9:1) gradient.

Recrystallization (Optional for High Purity): Dissolve in minimal hot Ethanol or Hexane;

cool slowly to 4 °C.

Melting Point Determination Protocol
Objective: Accurate determination of the solid-liquid phase transition temperature.

Sample Prep: Dry the purified solid under high vacuum (0.1 mbar) for 4 hours to remove

solvent residues.

Loading: Pack 2–3 mm of sample into a clean glass capillary tube. Tap to ensure tight

packing.

Apparatus: Use a calibrated automated melting point system (e.g., Stanford Research

Systems OptiMelt or Büchi).[2]

Ramp Rate:
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Fast Ramp: 10 °C/min up to 45 °C.

Measurement Ramp: 1.0 °C/min from 45 °C to 60 °C.

Observation: Record

(first liquid drop) and

(complete melt). The range should be <1.0 °C for pure samples.

Visualizations & Logic Flows
Purification & Characterization Workflow
This diagram outlines the critical path to obtaining valid physical property data.

Crude Reaction Mixture
(Solvent: Toluene/TEA)

Extraction
(EtOAc / Water)

Quench Drying
(Na2SO4)

Organic Layer Concentration
(Rotary Evap)

Filter Flash Chromatography
(Silica, Hexanes)

Load Purified Solid
(White Crystals)

Fractions
MP & NMR Analysis

Validate

Click to download full resolution via product page

Caption: Step-by-step workflow for isolating high-purity 2,2'-difluorotolane for physical property

validation.

Structure-Property Logic: The Fluorine Effect
This diagram explains why the melting point decreases relative to the parent compound.
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Ortho-Fluorine Substitution
(2,2' Position)

Increased Steric Bulk
(F vs H)

Disrupted Crystal Packing
(Less Efficient Pi-Stacking)

Reduced Lattice Energy

Lower Melting Point
(54°C vs 61°C)

Click to download full resolution via product page

Caption: Causal chain explaining the thermodynamic impact of ortho-fluorination on the tolane

scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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